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Introduction

Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer utilized in composite
propellants to enhance processing characteristics, improve mechanical properties at low
temperatures, and contribute to the overall energy of the system.[1] As a dinitrated alcohol
ester of triethylene glycol, it serves as a less sensitive alternative to nitroglycerin (NG), offering
improved safety during handling and storage.[1] These application notes provide a
comprehensive overview of the use of TEGDN in composite propellants, including its
properties, effects on propellant performance, and detailed protocols for formulation,
characterization, and testing.

TEGDN's primary function is to reduce the viscosity of the propellant slurry during mixing,
ensuring better processability and homogeneity of the final grain.[2] It also lowers the glass
transition temperature of the binder, enhancing the mechanical flexibility of the propellant at low
operational temperatures and preventing cracking.[2] Unlike inert plasticizers, TEGDN is an
energetic material, meaning it contributes to the specific impulse and overall performance of
the rocket motor.[1]

Data Presentation
Properties of TEGDN vs. Nitroglycerin (NG)
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The following table summarizes the key physical and explosive properties of TEGDN in

comparison to the widely used energetic plasticizer, Nitroglycerin (NG).

Property

TEGDN

Nitroglycerin (NG)

Reference

Physical Properties

Appearance Light yellow oily liquid Yellow oily liquid [1]
Specific Gravity

1.335 1591 [1]
(9/cm?)
Solidification Point
. -19 +13.2 [1]
4
Boiling Point (°C) 327 (at 760 mmHg) 145 [1]
Flash Point (°C) 146.9 12 [1]
Viscosity at 20°C (cP) 13.2 37.8 [1]
Vapor Pressure

0.001 0.00025 [1]
(mmHg)
Explosive Properties
Explosion

225 222 [1]
Temperature (5s, °C)
Detonation Gas

1202 782 [1]
Volume (I/kg)
Detonation Velocity

2000 7600 [1]
(m/s)
Heat of Explosion

725 1616 [1]
(kcal/kg)
Lead Block Test

320 520 [1]
(cm3/10q)
Card Gap Test (cm) 0.48 231 [1]
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Typical Composite Propellant Formulation with TEGDN

This table provides a representative formulation for a composite propellant incorporating
TEGDN. The percentages can be adjusted based on specific performance requirements.

Component Function Typical Weight %
Ammonium Perchlorate (AP) Oxidizer 60 - 70
Aluminum (Al) Fuel 15-20
Hydroxyl-Terminated )

) Binder 10-15
Polybutadiene (HTPB)
TEGDN Energetic Plasticizer 5-15
Curing Agent (e.g., Isophorone

. 9 Agent (e.g P Cross-linker 1-2
diisocyanate - IPDI)
Bonding Agent Improves binder/filler adhesion 0.1 -0.5
Burn Rate Modifier (e.g., Iron
Catalyst 05-2

Oxide)

Note: Specific quantitative data demonstrating the incremental effects of varying TEGDN
concentration on the mechanical and ballistic properties of composite propellants is not readily
available in the public domain. Researchers should perform systematic studies to determine
the optimal TEGDN content for their specific formulation and performance requirements.

Experimental Protocols
Protocol for Preparation of HTPB-based Composite
Propellant with TEGDN

This protocol outlines the laboratory-scale preparation of a composite propellant containing
TEGDN.

3.1.1 Materials and Equipment:

» Hydroxyl-terminated polybutadiene (HTPB) prepolymer
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e Ammonium Perchlorate (AP), bimodal particle size distribution
e Aluminum powder

e TEGDN

o Curing agent (e.g., IPDI)

e Bonding agent

e Antioxidant

» Vertical planetary mixer with vacuum capability

e Casting and curing oven

» Molds for propellant grain

o Personal Protective Equipment (PPE): safety glasses, lab coat, gloves
3.1.2 Procedure:

e Binder Preparation: In the mixer bowl, combine the HTPB prepolymer, TEGDN, bonding
agent, and antioxidant. Mix at a controlled temperature (typically 40-60°C) for 15-30 minutes
until a homogeneous mixture is obtained.

» Addition of Solid Components: Gradually add the pre-weighed aluminum powder to the
binder mixture while mixing. Continue mixing for 15-20 minutes.

e Slowly add the ammonium perchlorate (AP) in increments to the mixture. After each addition,
continue mixing to ensure uniform dispersion.

e Vacuum Mixing: Once all components are added, close the mixer and apply a vacuum
(typically below 5 mbar) to remove any entrapped air bubbles. Continue mixing under
vacuum for 60-90 minutes.

o Addition of Curing Agent: Release the vacuum and add the calculated amount of curing
agent (e.g., IPDI).
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Final Mixing: Resume mixing under vacuum for another 30-45 minutes to ensure the curing
agent is thoroughly dispersed.

Casting: Pour the propellant slurry into the prepared molds.

Curing: Place the cast propellant grains in a curing oven at a specified temperature (e.g.,
60°C) for a predetermined duration (typically 5-7 days) to allow for complete polymerization.

Protocol for Uniaxial Tensile Testing

This protocol describes the procedure for evaluating the mechanical properties of the cured

propellant.

3.2.1 Equipment:

Universal Testing Machine (e.g., Instron) with a suitable load cell
Environmental chamber for temperature control
Dumbbell-shaped test specimens (prepared according to a standard like ASTM D638)

Extensometer or video extensometer for strain measurement

3.2.2 Procedure:

Specimen Preparation: Machine or die-cut dumbbell-shaped specimens from the cured
propellant grain. Ensure the dimensions are precise and the surfaces are free of defects.

Conditioning: Condition the specimens at the desired test temperature (e.g., -40°C, 25°C,
50°C) for a sufficient period to ensure thermal equilibrium.

Test Setup: Mount the specimen in the grips of the universal testing machine within the
environmental chamber. Attach the extensometer to the gauge section of the specimen.

Testing: Apply a tensile load at a constant crosshead speed (e.g., 50 mm/min) until the
specimen fractures.

Data Acquisition: Record the load and displacement data throughout the test.
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e Analysis: From the stress-strain curve, determine the following properties:
o Tensile Strength (Maximum Stress)
o Elongation at Break

o Young's Modulus (Modulus of Elasticity)

Protocol for Thermal Analysis (DSCITGA)

This protocol details the use of Differential Scanning Calorimetry (DSC) and Thermogravimetric
Analysis (TGA) to characterize the thermal properties of the propellant.

3.3.1 Equipment:

DSC instrument

TGA instrument

Sample pans (typically aluminum for DSC, platinum or alumina for TGA)

Microbalance

3.3.2 Procedure for DSC:

o Sample Preparation: Accurately weigh a small sample (typically 2-5 mg) of the propellant into
a DSC pan and hermetically seal it.

e Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

e Thermal Program: Heat the sample at a controlled rate (e.g., 10°C/min) over a specified
temperature range (e.g., -80°C to 400°C) under an inert atmosphere (e.g., nitrogen).

o Data Analysis: Analyze the resulting thermogram to identify thermal events such as the glass
transition temperature (Tg) and exothermic decomposition peaks.

3.3.3 Procedure for TGA:
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» Sample Preparation: Place a small, accurately weighed sample (typically 5-10 mg) of the
propellant into a TGA pan.

e Instrument Setup: Place the sample pan in the TGA furnace.

e Thermal Program: Heat the sample at a controlled rate (e.g., 10°C/min) through a
temperature range that covers its decomposition under an inert atmosphere.

o Data Analysis: Analyze the TGA curve (weight vs. temperature) to determine the onset of
decomposition and the mass loss at different stages.

Protocol for Burning Rate Measurement using a Closed
Vessel Test

This protocol describes the determination of the propellant's burning rate at various pressures.
3.4.1 Equipment:

o Closed vessel (bomb) capable of withstanding high pressures

o Pressure transducer and data acquisition system

* Ignition system (e.g., hot wire)

e Propellant strands of known dimensions

e Inhibitor coating for the sides of the propellant strand

3.4.2 Procedure:

o Sample Preparation: Cut a strand of propellant to a specific length. Coat the sides of the
strand with an inhibitor to ensure end-burning.

o Test Setup: Mount the propellant strand in the closed vessel.

« Ignition and Data Recording: Seal the vessel and ignite the propellant strand. Record the
pressure-time history of the combustion event using the pressure transducer and data
acquisition system.
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» Data Analysis: The burning rate (r) can be calculated as a function of pressure (P) using the
recorded data and the known properties of the propellant and the closed vessel. The data is
often fitted to Vieille's law (r = aP”n), where 'a’ is the burning rate coefficient and 'n' is the
pressure exponent.

Visualizations
Experimental Workflow for Composite Propellant
Characterization
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Caption: Workflow for the preparation and characterization of composite propellants.
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Logical Relationship of TEGDN in Propellant
Formulation
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Caption: Role of TEGDN as a plasticizer in composite propellant formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b090936#using-tegdn-as-a-plasticizer-in-composite-
propellants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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